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Compound of Interest
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[(Cyclohexylsulfanyl)methyl]piperid
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Cat. No.: B13243920

Get Quote

Application Note: 2-
[(Cyclohexylsulfanyl)methyl]piperidine (CSMP-2)
Executive Summary & Therapeutic Rationale
2-[(Cyclohexylsulfanyl)methyl]piperidine (CSMP-2) represents a structural class of lipophilic

piperidine derivatives identified as high-affinity ligands for the Sigma-1 Receptor (σ1R). Unlike

classical opioid receptors, the σ1R functions as a ligand-operated molecular chaperone at the

Mitochondria-Associated Endoplasmic Reticulum Membrane (MAM).

The therapeutic potential of CSMP-2 stems from its "linker-tail" pharmacophore—a basic

piperidine nitrogen connected via a sulfanyl-methyl linker to a lipophilic cyclohexyl ring. This

structure mimics the binding pose of established neuroprotective agents, facilitating the

translocation of σ1R from the MAM to the plasma membrane.
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Neuropathic Pain: Modulation of central sensitization via NMDA receptor regulation.

Neuroprotection: Prevention of glutamate-induced excitotoxicity and mitochondrial stress

(relevant to Alzheimer’s and Ischemic Stroke).

Antiproliferative Activity: Disruption of cancer cell survival pathways in σ1R-overexpressing

tumors.

Mechanism of Action (MOA)
The primary mechanism involves the agonistic modulation of σ1R. Upon binding CSMP-2, σ1R

dissociates from the chaperone BiP (Binding immunoglobulin protein) at the ER, allowing it to

chaperone IP3 receptors (stabilizing Ca2+ flux) or translocate to the plasma membrane to

inhibit voltage-gated calcium channels (VGCCs).

Pathway Visualization: Sigma-1 Receptor Translocation
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Figure 1: Mechanism of Action showing CSMP-2 induced activation of the Sigma-1 Receptor

chaperone complex, leading to mitochondrial stabilization.

Chemical Synthesis Protocol
Objective: Synthesize 2-[(Cyclohexylsulfanyl)methyl]piperidine via nucleophilic substitution.

Safety Note: Cyclohexanethiol has a pungent odor; work in a well-ventilated fume hood.
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Materials
Precursor A: 2-(Chloromethyl)piperidine hydrochloride (CAS: 59702-07-7)

Precursor B: Cyclohexanethiol (CAS: 1569-69-3)

Base: Potassium Carbonate (K₂CO₃), anhydrous

Solvent: N,N-Dimethylformamide (DMF), anhydrous

Catalyst: Potassium Iodide (KI) (catalytic amount)

Step-by-Step Methodology
Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, suspend 2-

(chloromethyl)piperidine HCl (10 mmol, 1.70 g) in DMF (20 mL).

Activation: Add K₂CO₃ (25 mmol, 3.45 g) and a catalytic amount of KI (0.5 mmol, 83 mg). Stir

at room temperature for 15 minutes to neutralize the hydrochloride salt.

Addition: Add Cyclohexanethiol (12 mmol, 1.47 mL) dropwise via syringe.

Reaction: Heat the mixture to 80°C under an inert atmosphere (Nitrogen or Argon) for 12

hours. Monitor reaction progress via TLC (System: DCM/MeOH 9:1).

Work-up:

Cool to room temperature.

Dilute with Ethyl Acetate (100 mL) and wash with water (3 x 30 mL) to remove DMF.

Wash the organic layer with Brine (30 mL).

Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Purification: Purify the crude oil using Flash Column Chromatography (Silica gel, Gradient: 0-

10% Methanol in Dichloromethane).
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Yield Verification: Expected yield: 65-75%. Product should be a pale yellow oil. Confirm

structure via ¹H-NMR (CDCl₃) looking for the characteristic S-CH₂ doublet at δ ~2.6 ppm.

Preclinical Validation Protocols
Protocol A: In Vitro σ1R Binding Assay
Purpose: Determine the binding affinity (

) of CSMP-2 for the Sigma-1 receptor.

Reagents:

Radioligand: [³H]-(+)-Pentazocine (Specific for σ1R).

Tissue Source: Guinea pig brain membrane homogenates or HEK293 cells overexpressing

human σ1R.

Buffer: 50 mM Tris-HCl (pH 7.4).

Workflow:

Incubation: Mix 100 µg membrane protein with 2 nM [³H]-(+)-Pentazocine.

Competition: Add increasing concentrations of CSMP-2 (

M to

M).

Equilibrium: Incubate at 37°C for 120 minutes.

Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester. Wash 3x

with ice-cold buffer.

Analysis: Measure radioactivity via liquid scintillation counting. Calculate

and derive

using the Cheng-Prusoff equation.
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Data Interpretation: | Compound |

(nM) | Selectivity (σ1 vs σ2) | Interpretation | | :--- | :--- | :--- | :--- | | (+)-Pentazocine | ~3.0 |
>100x | Reference Agonist | | Haloperidol | ~2.0 | Low | Reference Antagonist | | CSMP-2 | <
15.0 | High | Potent σ1R Ligand |

Protocol B: Neuroprotection Assay (Glutamate
Excitotoxicity)
Purpose: Assess the ability of CSMP-2 to prevent neuronal death induced by glutamate stress.

Workflow:

Cell Culture: Plate PC12 cells or primary cortical neurons in 96-well plates (

cells/well).

Pre-treatment: Treat cells with CSMP-2 (0.1, 1.0, 10 µM) for 1 hour. Include a vehicle control

(DMSO < 0.1%).

Insult: Add L-Glutamate (10 mM) to induce excitotoxicity. Incubate for 24 hours.

Readout: Assess cell viability using the MTT Assay.

Add MTT reagent (0.5 mg/mL) for 4 hours.

Solubilize formazan crystals in DMSO.

Read Absorbance at 570 nm.

Experimental Logic:

Control: 100% Viability.

Glutamate Only: ~40-50% Viability (Cell Death).

CSMP-2 + Glutamate: If viability recovers to >70%, the compound exhibits significant

neuroprotection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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